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Compound of Interest

Compound Name: Methyl Violet B base

CAS No.: 52080-58-7

Cat. No.: B3029085

Get Quote

Chemical Class: Triphenylmethane Derivative Primary CAS: 52080-58-7 (Generic Base

Mixture)[2][3]

Executive Summary & Chemical Identity
Methyl Violet B Base is the free base form of the methyl violet dye family. Unlike Methyl Violet

2B (a water-soluble chloride salt used in Gram staining), the "B Base" is lipophilic, water-

insoluble, and soluble in non-polar organic solvents.

It is chemically defined as a mixture of highly methylated pararosanilines (tetra-, penta-, and

hexamethylated forms) lacking the counter-ion required for water solubility. In the Colour Index

(C.I.), it is designated as Solvent Violet 8, distinguishing it from Basic Violet 1 (the salt).

Critical Distinction: Base vs. Salt[4]
Methyl Violet 2B (Salt): Cationic, Hydrophilic. Used in aqueous biological stains.[4][5]

Methyl Violet B Base: Non-ionic/Neutral, Lipophilic. Used in solvent-based inks (ballpoint),

plastics, and lipid staining.[3]
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Nomenclature Architecture
The following table consolidates the verified synonyms and identifiers for Methyl Violet B
Base. Use these for procurement and database verification to avoid purchasing the incorrect

salt form.

Table 1: Synonyms and Identifiers
Category Identifier / Name Technical Context

Primary Standard Solvent Violet 8
Official Colour Index (C.I.)

designation.[3][5][6][7][8]

C.I. Number 42535:1

The ":1" suffix specifically

denotes the free base/solvent

form.

CAS Registry 52080-58-7
Primary CAS for the base

mixture.[2][7]

Alt. CAS 67939-65-5

Often associated with specific

methylation grades of the

base.

Common Trade Methyl Violet Base General industrial term.[9]

Specific Trade Methyl Violet 5BN Base
Denotes a specific bluish

shade ("B" = Blue).

Legacy/Obsolete Oil Violet 5BN; Oil Violet 301
Historical names used in the

oil/lubricant industry.

IUPAC Varied (Mixture)

E.g., 4-[(4-

dimethylaminophenyl)-(4-

methyliminocyclohexa-2,5-

dien-1-ylidene)methyl]-N,N-

dimethylaniline
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To understand the "Base" designation, one must visualize the relationship between the

precursor (Pararosaniline) and its derivatives. The "Base" is generated by neutralizing the

hydrochloride salt, stripping the chloride ion and rendering the molecule non-polar.

Figure 1: Triphenylmethane Dye Taxonomy
This diagram illustrates the derivation of Solvent Violet 8 from the core Pararosaniline structure.
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Caption: Chemical differentiation pathway. The B Base (Solvent Violet 8) is generated via

neutralization, removing ionic charge.

Analytical Verification Protocol
Objective: To definitively distinguish Methyl Violet B Base from Methyl Violet 2B (Salt) using a

Phase Partition Identity Test. Principle: The Base form will partition into the organic phase

(DCM/Chloroform), while the Salt form will partition into the aqueous phase.

Protocol: Biphasic Partition Test
Reagents:

Sample (Unknown Violet Powder)

Deionized Water (pH 7.0)

Dichloromethane (DCM) or Chloroform

Separatory Funnel or Scintillation Vial

Methodology:

Solvation: Add 10 mg of the unknown sample to a vial.

Biphasic Addition: Add 3 mL of Deionized Water and 3 mL of DCM.

Agitation: Vortex vigorously for 30 seconds.

Observation: Allow layers to separate (approx. 2 minutes).

Interpretation:

Positive for B Base: The bottom organic layer (DCM) turns deep violet. The top aqueous

layer remains clear or pale.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3029085/docs?utm_src=pdf-body-img#technical-monograph-methyl-violet-b-base-solvent-violet-8
https://www.benchchem.com/product/b3029085/docs?utm_src=pdf-body#technical-monograph-methyl-violet-b-base-solvent-violet-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Positive for 2B Salt: The top aqueous layer turns deep violet. The bottom organic layer

remains clear or pale.

Figure 2: Verification Workflow
Visual logic for the Biphasic Partition Test.
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Caption: Decision tree for identifying Methyl Violet B Base based on solvent solubility

properties.

Applications & Safety Profile
Industrial & Research Applications[1]

Ink Formulations: The primary use of Methyl Violet B Base is in ballpoint pen pastes and

inkjet toners where water solubility is detrimental to archival stability.

Plastics Engineering: Used to color polystyrene and polycarbonate resins due to its high

thermal stability (up to ~140°C) compared to the salt form.

Biological Research: Occasionally used in lipid staining protocols where the dye must

penetrate hydrophobic cell membranes without aqueous dissociation.

Safety & Handling (E-E-A-T)
Toxicity: Like most triphenylmethanes, Solvent Violet 8 is suspected of being potentially

carcinogenic and mutagenic. It is toxic by inhalation and ingestion.
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PPE: Nitrile gloves and P95 respiratory protection are mandatory when handling the powder

to prevent inhalation of particulates.

Storage: Hygroscopic. Store in a desiccator. Moisture absorption can cause partial

protonation, leading to "specking" in ink formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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